2,4-Dimethoxybenzenesulfinamide

• IUPAC Name: 2,4-dimethoxybenzenesulfinamide
• InChI: InChI=1S/C8H11NO3S/c1-11-6-3-4-8(13(9)10)7(5-6)12-2/h3-5H,9H2,1-2H3
• InChI Key: HYOLUFPWXGLTEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)N)OC
• Molecular Formula: C8H11NO3S
• Molecular Weight: 201.25 g/mol
• CAS No.: 102333-39-1

Description

2,4-Dimethoxybenzenesulfinamide, commonly referred to as DMBS, is an organic compound that is used in a variety of scientific applications, including synthesis, research, and laboratory experiments. This compound is a derivative of sulfinamide, a type of organic compound containing an amide group and an amine group. DMBS is a white crystalline solid with a molecular weight of 224.25 g/mol, and it is soluble in polar solvents such as water, alcohol, and acetone. It is also a colorless, odorless, and non-toxic compound.

Scientific Research Applications

1. Anticancer Research

2,4-Dimethoxybenzenesulfinamide derivatives have been explored for their potential as anticancer agents. For instance, a study investigated the structure-activity relationships of arylsulfonamide analogs, including this compound derivatives, in the context of inhibiting the HIF-1 pathway, a known target in cancer therapy. These derivatives showed potential in antagonizing tumor growth in animal models of cancer, highlighting their relevance in the development of novel cancer therapeutics (Mun et al., 2012).

2. Antiferromagnetic Exchange Interaction

Research has also delved into the antiferromagnetic exchange interaction among spins placed in specific molecular configurations involving this compound. A study examined the properties of 2,4-Dimethoxy-1,3,5-benzenetriyltris(N-tert-butyl nitroxide) derived from this compound, revealing insights into magnetic interactions at the molecular level, which is significant for the understanding of magnetic properties in materials science (Fujita et al., 1996).

3. Biosensor Development

In the field of biosensors, this compound and its derivatives have been studied for their roles in detecting and monitoring diseases. These compounds are used in the development of biosensors that convert biological entities into electrical signals for disease diagnosis. This application is crucial in advancing medical diagnostics and therapeutic strategies (Moharana & Pattanayak, 2020).

4. Energy Storage and Battery Technology

In the realm of energy storage, derivatives of this compound have been studied for their potential use in non-aqueous redox flow batteries. These compounds exhibit desirable properties such as high open-circuit potentials and electrochemical reversibility, making them suitable as catholyte materials in battery technology. Improved chemical stability of these materials, particularly in their oxidized form, is a key focus of ongoing research (Zhang et al., 2017).

5. Synthesis of Medical Intermediates

This compound is also significant in the synthesis of medical intermediate molecules. Research has reported methods for preparing medical intermediates using this compound derivatives, which are vital in the production of drugs for various psychiatric conditions (Zhimin, 2003).